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Compound of Interest

Compound Name: Mc-MMAD

Cat. No.: B10800390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mc-MMAD (maleimidocaproyl-Monomethylauristatin D) is a potent agent-linker conjugate

utilized in the development of Antibody-Drug Conjugates (ADCs).[1][2][3] It comprises the

highly cytotoxic microtubule-disrupting agent Monomethylauristatin D (MMAD) attached to a

maleimidocaproyl linker.[3][4] The linker enables covalent attachment to antibodies or other

targeting moieties. Proper preparation and storage of Mc-MMAD solutions are critical to ensure

its stability and efficacy in research and drug development applications. These application

notes provide detailed protocols for the preparation and storage of Mc-MMAD solutions.

Chemical Information
Property Value

CAS Number 1401963-15-2[2][3][5]

Molecular Formula C51H77N7O9S[2][3]

Molecular Weight 964.26 g/mol [2][4]

Solubility and Stability
Mc-MMAD is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO).[2] It is important

to note that Mc-MMAD is unstable in solutions, and it is highly recommended that solutions are
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freshly prepared for use.[1][2] If precipitation is observed during preparation, gentle heating

and/or sonication can be used to aid dissolution.[1]

Data Presentation: Quantitative Data Summary
The following tables provide a summary of solubility and storage recommendations for Mc-
MMAD.

Table 1: Solubility of Mc-MMAD

Solvent Concentration Observations

DMSO ≥ 100 mg/mL[2] Clear solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (2.59 mM)[1] Clear solution

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (2.59 mM)[1] Clear solution

Table 2: Storage Conditions for Mc-MMAD

Form Storage Temperature Duration

Powder -20°C 3 years[2]

4°C 2 years[2]

In Solvent -80°C 6 months[2]

-20°C 1 month[2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Mc-
MMAD Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Mc-MMAD in DMSO.

Materials:
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Mc-MMAD powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in foil

Vortex mixer

Calibrated pipette

Procedure:

Preparation: Work in a chemical fume hood and wear appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Weighing: Accurately weigh the desired amount of Mc-MMAD powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.964 mg of Mc-MMAD (Molecular

Weight = 964.26 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the Mc-
MMAD powder. For a 10 mM solution, if you weighed 0.964 mg of Mc-MMAD, add 100 µL of

DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the Mc-MMAD is completely

dissolved. If necessary, gentle warming or brief sonication can be applied to facilitate

dissolution.[1]

Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected vial.[2]

As Mc-MMAD is unstable in solution, it is recommended to prepare fresh solutions or use

the stored solution promptly.[1][2]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays
This protocol describes the dilution of the high-concentration DMSO stock solution to a working

concentration for cell culture experiments.
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Materials:

Mc-MMAD stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated pipettes

Procedure:

Thawing: Thaw the Mc-MMAD stock solution at room temperature.

Serial Dilution (Recommended): To avoid precipitation and ensure accurate dilution, perform

serial dilutions of the stock solution in the desired cell culture medium. For example, to

achieve a final concentration of 10 µM, first dilute the 10 mM stock solution 1:100 in culture

medium to get an intermediate concentration of 100 µM. Then, dilute this intermediate

solution 1:10 to reach the final concentration of 10 µM.

Direct Dilution (for higher concentrations): For higher working concentrations, a direct dilution

may be possible. However, add the DMSO stock solution to the culture medium dropwise

while gently vortexing to prevent precipitation. The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Mc-MMAD solutions are unstable and should not be stored for extended periods.[1][2]

Visualizations
Signaling Pathway of MMAD, the Active Component of
Mc-MMAD
The cytotoxic effect of Mc-MMAD is mediated by its active component, Monomethylauristatin D

(MMAD), which is a potent inhibitor of tubulin polymerization.[1][2] This disruption of

microtubule dynamics leads to cell cycle arrest and apoptosis.
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Caption: Mc-MMAD-ADC binding, internalization, and MMAD-induced apoptosis.
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Experimental Workflow for Mc-MMAD Solution
Preparation
The following diagram illustrates a typical workflow for preparing Mc-MMAD solutions for

experimental use.

Start

Weigh Mc-MMAD Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

High-Concentration Stock Solution

Store at -20°C or -80°C Dilute to Working Concentration in Medium

Use Immediately in Experiment

End
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Caption: Workflow for preparing Mc-MMAD stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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